N,N'-Bis(hexahydro-1-methyl-2H-azepin-2-ylidene)-1,3-benzenediamine

• CAS No.: 84859-21-2
• Molecular Formula: C20H30N4
• Molecular Weight: 326.5 g/mol
• IUPAC Name: 1-methyl-N-[3-[(1-methylazepan-2-ylidene)amino]phenyl]azepan-2-imine
• InChI: InChI=1S/C20H30N4/c1-23-14-7-3-5-12-19(23)21-17-10-9-11-18(16-17)22-20-13-6-4-8-15-24(20)2/h9-11,16H,3-8,12-15H2,1-2H3
• InChI Key: NSSSNQWAMSIIAT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCCC1=NC2=CC(=CC=C2)N=C3CCCCCN3C

Description

N,N’-Bis(hexahydro-1-methyl-2H-azepin-2-ylidene)-1,3-benzenediamine is a chemical compound with the molecular formula C20H30N4 and a molecular weight of 326.485 g/mol . This compound is known for its unique structure, which includes two hexahydro-1-methyl-2H-azepin-2-ylidene groups attached to a 1,3-benzenediamine core .

Preparation Methods

The synthesis of N,N’-Bis(hexahydro-1-methyl-2H-azepin-2-ylidene)-1,3-benzenediamine typically involves the reaction of 1,3-benzenediamine with hexahydro-1-methyl-2H-azepin-2-one under specific conditions . The reaction is usually carried out in the presence of a suitable catalyst and solvent, and the product is purified through recrystallization or chromatography . Industrial production methods may involve scaling up this reaction using continuous flow reactors to ensure consistent quality and yield .

Chemical Reactions Analysis

N,N’-Bis(hexahydro-1-methyl-2H-azepin-2-ylidene)-1,3-benzenediamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups.

Scientific Research Applications

N,N’-Bis(hexahydro-1-methyl-2H-azepin-2-ylidene)-1,3-benzenediamine has several scientific research applications:

Chemistry: It is used as a ligand in coordination chemistry to form complexes with various metal ions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the synthesis of advanced materials and as an intermediate in the production of other chemical compounds.

Mechanism of Action

The mechanism of action of N,N’-Bis(hexahydro-1-methyl-2H-azepin-2-ylidene)-1,3-benzenediamine involves its interaction with specific molecular targets and pathways. The compound can bind to metal ions, forming stable complexes that can modulate the activity of enzymes and other proteins . Additionally, its unique structure allows it to interact with cellular membranes and other biological macromolecules, influencing various biochemical processes .

Comparison with Similar Compounds

N,N’-Bis(hexahydro-1-methyl-2H-azepin-2-ylidene)-1,3-benzenediamine can be compared with similar compounds such as:

N,N’-Bis(hexahydro-1-methyl-2H-azepin-2-ylidene)-1,2-benzenediamine: This compound has a similar structure but differs in the position of the benzenediamine core.

N,N’-Bis(hexahydro-1-methyl-2H-azepin-2-ylidene)-1,4-benzenediamine: Another similar compound with the benzenediamine core in a different position.

The uniqueness of N,N’-Bis(hexahydro-1-methyl-2H-azepin-2-ylidene)-1,3-benzenediamine lies in its specific structural arrangement, which imparts distinct chemical and biological properties .